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Compound of Interest

Compound Name: S-(3-Hydroxypropyl) ethanethioate

Cat. No.: B2486500 Get Quote

An In-depth Analysis for Drug Development and Scientific Professionals

Disclaimer: This document is intended for informational purposes for researchers, scientists,

and drug development professionals. A comprehensive and official Material Safety Data Sheet

(MSDS) for S-(3-Hydroxypropyl) ethanethioate (CAS No: 64079-26-3 or 115051-66-6) is not

readily available in the public domain. The information herein is compiled from available

chemical data and safety profiles of structurally related compounds. All personnel handling this

chemical should exercise caution and adhere to standard laboratory safety protocols.

Chemical and Physical Properties
Limited experimental data is available for the physical and chemical properties of S-(3-
Hydroxypropyl) ethanethioate. The following table summarizes the available information.[1]

[2]
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Property Value Source

CAS Number 64079-26-3; 115051-66-6 -

Molecular Formula C₅H₁₀O₂S [1][2]

Molecular Weight 134.20 g/mol [1][2]

Boiling Point No data available [2]

Melting Point No data available [1]

Storage Temperature 2-8°C, Sealed in dry conditions [2]

SMILES Code CC(SCCCO)=O [2]

Hazard Identification and Precautionary Measures
Due to the absence of specific toxicological data for S-(3-Hydroxypropyl) ethanethioate, a

qualitative hazard assessment is based on the functional groups present in the molecule: a

thioester and a primary alcohol.

Potential Hazards:

Eye Irritation: Alcohols and sulfur-containing compounds can be irritating to the eyes.

Skin Irritation: Prolonged or repeated contact may cause skin irritation.

Respiratory Tract Irritation: Inhalation of vapors or aerosols may cause respiratory irritation.

Harmful if Swallowed: Ingestion may be harmful.

Recommended Precautionary Measures:

Engineering Controls: Use only in a well-ventilated area, preferably in a chemical fume hood.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.
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Skin Protection: Wear nitrile or other appropriate chemical-resistant gloves. Wear a lab

coat.

Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator.

Hygiene Measures: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

laboratory.

The following diagram illustrates a general workflow for handling potentially hazardous

chemicals like S-(3-Hydroxypropyl) ethanethioate.
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Figure 1: General workflow for handling S-(3-Hydroxypropyl) ethanethioate.

First-Aid Measures
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In the event of exposure, follow these first-aid measures.

Exposure Route First-Aid Procedure

Inhalation
Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing. Seek medical attention if irritation

persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting lower and upper

eyelids occasionally. Seek medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek medical attention

immediately.

The following diagram outlines the recommended first-aid response to exposure.
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Figure 2: First-aid response flowchart for exposure.

Experimental Protocols for Toxicity Testing
While specific toxicological data for S-(3-Hydroxypropyl) ethanethioate is not available, the

following are general, standardized experimental protocols that are typically used to assess the

toxicity of chemical substances. These are provided for informational purposes to illustrate the

methodologies that would be employed to generate a comprehensive safety profile.

Acute Oral Toxicity (OECD Test Guideline 423):

Objective: To determine the acute oral toxicity (LD50) of a substance.

Test Animals: Typically, rats or mice of a single sex are used.

Procedure:
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Animals are fasted prior to dosing.

A single dose of the substance is administered by gavage.

A stepwise procedure is used with a starting dose, and subsequent doses are adjusted

based on the outcome of the previous step.

Animals are observed for signs of toxicity and mortality for up to 14 days.

The LD50 is calculated based on the mortality data.

Acute Dermal Toxicity (OECD Test Guideline 402):

Objective: To determine the acute toxicity of a substance when applied to the skin.

Test Animals: Typically, rats, rabbits, or guinea pigs are used.

Procedure:

The fur is clipped from the dorsal area of the trunk of the test animals.

The substance is applied to a small area of the skin (approximately 10% of the body

surface area) and held in contact with the skin with a porous gauze dressing for 24 hours.

Animals are observed for signs of toxicity and mortality for 14 days.

Acute Eye Irritation/Corrosion (OECD Test Guideline 405):

Objective: To determine the potential for a substance to cause irritation or corrosion to the

eyes.

Test Animals: Typically, albino rabbits are used.

Procedure:

A single dose of the substance is applied into one eye of the test animal. The other eye

remains untreated and serves as a control.
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The eyes are examined at specific intervals (e.g., 1, 24, 48, and 72 hours) after application

to assess the degree of ocular reaction (corneal opacity, iritis, conjunctival redness, and

chemosis).

The logical relationship for assessing chemical safety often follows a tiered approach, starting

with in silico and in vitro methods before proceeding to in vivo studies.
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Figure 3: Tiered approach for chemical safety assessment.
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Conclusion
While a complete safety profile for S-(3-Hydroxypropyl) ethanethioate is not currently

available, a precautionary approach based on its chemical structure is warranted. Researchers

and drug development professionals should handle this compound with care, utilizing

appropriate engineering controls and personal protective equipment. The generation of

experimental toxicological data for this compound would be invaluable for a more definitive risk

assessment. Until such data is available, treating this compound as potentially hazardous is the

most prudent course of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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